Cas no 1361756-55-9 (4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1361756-55-9
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4911563
• Update Time: 2025-06-09

4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H5F3N2O3/c10-9(11,12)17-8-5(4-13)1-2-14-6(8)3-7(15)16/h1-2H,3H2,(H,15,16)
• InChI Key： FOHZACJRGITOGJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CN=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.3
• Topological Polar Surface Area: 83.2

Additional information on 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid

4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1361756-55-9): An Overview of a Promising Compound in Medicinal Chemistry

4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1361756-55-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid is characterized by a pyridine ring substituted with a cyano group at the 4-position, a trifluoromethoxy group at the 3-position, and an acetic acid moiety at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid in several therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This inhibition has been linked to potential anti-cancer effects, making 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid a promising lead compound for the development of novel cancer therapeutics.

In addition to its anti-cancer properties, 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid has also shown promise in the treatment of inflammatory diseases. Studies have demonstrated that this compound can modulate the expression and activity of pro-inflammatory cytokines, thereby reducing inflammation and associated tissue damage. This makes it a potential candidate for the development of anti-inflammatory drugs targeting conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid in various disease models. Preliminary results have been encouraging, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings underscore the importance of continued research and development efforts to fully realize the potential of this compound in clinical settings.

In conclusion, 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1361756-55-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutics targeting cancer, inflammatory diseases, and other conditions. Ongoing research and clinical trials will further elucidate its full therapeutic potential and pave the way for its use in clinical practice.